Cas no 886503-33-9 (3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE)

3-Chloro-5-(trifluoromethoxy)benzyl bromide is a versatile halogenated aromatic compound used primarily as an intermediate in organic synthesis. Its key structural features—a reactive benzyl bromide group and electron-withdrawing chloro and trifluoromethoxy substituents—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the benzyl bromide moiety facilitates nucleophilic substitution reactions, enabling efficient derivatization. This compound is particularly useful in cross-coupling reactions and as a building block for biologically active molecules. Its stability under standard handling conditions and well-defined reactivity profile contribute to its utility in research and industrial settings.

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE structure

886503-33-9 structure

Product Name:3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE

CAS No:886503-33-9

MF:C₈H₅BrClF₃O

MW:289.476911306381

MDL:MFCD06660311

CID:993301

PubChem ID:17750739

Update Time:2025-05-20

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE
- 1-bromomethyl-3-chloro-5-trifluoromethoxy-benzene
- 1-(bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene
- AKOS015956897
- SCHEMBL4065175
- DTXSID40590672
- F85821
- 886503-33-9
- JS-4481
- MFCD06660311
- 3-Chloro-5-(trifluoromethoxy)benzylbromide
- DB-121095
- 1-(Bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene, 3-(Bromomethyl)-5-chlorophenyl trifluoromethyl ether
- MDL： MFCD06660311
- Inchi： 1S/C8H5BrClF3O/c9-4-5-1-6(10)3-7(2-5)14-8(11,12)13/h1-3H,4H2
- InChI Key： HMVSKKRMOPJKLU-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=C(C=1)OC(F)(F)F)Cl

Computed Properties

Exact Mass: 287.91644g/mol
Monoisotopic Mass: 287.91644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Refractive Index: 1.4980

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Security Information

HazardClass：8
PackingGroup：III

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027643-1g	3-Chloro-5-(trifluoromethoxy)benzyl bromide	886503-33-9	97%	1g	$1534.70	2023-08-31
Apollo Scientific	PC5790-1g	3-Chloro-5-(trifluoromethoxy)benzyl bromide	886503-33-9	97%	1g	£80.00	2025-02-21
Apollo Scientific	PC5790-5g	3-Chloro-5-(trifluoromethoxy)benzyl bromide	886503-33-9	97%	5g	£274.00	2025-02-21
abcr	AB212126-1 g	3-Chloro-5-(trifluoromethoxy)benzyl bromide, 97%; .	886503-33-9	97%	1g	€182.40	2022-09-01
abcr	AB212126-5 g	3-Chloro-5-(trifluoromethoxy)benzyl bromide, 97%; .	886503-33-9	97%	5g	€527.70	2022-09-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26547-1g	3-Chloro-5-(trifluoromethoxy)benzyl bromide, 97%	886503-33-9	97%	1g	￥4135.00	2023-02-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26547-250mg	3-Chloro-5-(trifluoromethoxy)benzyl bromide, 97%	886503-33-9	97%	250mg	￥1610.00	2023-02-15
Ambeed	A159863-1g	1-(Bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene	886503-33-9	95%	1g	$259.0	2025-04-15
Ambeed	A159863-5g	1-(Bromomethyl)-3-chloro-5-(trifluoromethoxy)benzene	886503-33-9	95%	5g	$335.0	2024-05-28
abcr	AB212126-1g	3-Chloro-5-(trifluoromethoxy)benzyl bromide, 97%; .	886503-33-9	97%	1g	€182.10	2025-04-15

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE

Comprehensive Overview of 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE (CAS No. 886503-33-9)

3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE (CAS No. 886503-33-9) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzyl bromide core substituted with chloro and trifluoromethoxy groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and manufacturers increasingly seek this compound due to its role in developing novel crop protection agents and drug candidates, aligning with the growing demand for sustainable agriculture and precision medicine.

The compound’s trifluoromethoxy group enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This property has sparked interest in applications like CNS-targeting therapeutics, a hot topic in neurodegenerative disease research. Recent studies highlight its potential in modulating protein-protein interactions, a frontier in oncology and immunology. With the rise of AI-driven drug discovery, computational models frequently reference 886503-33-9 as a scaffold for virtual screening, addressing queries like "halogenated aromatic compounds in drug design" or "fluorine effects on bioavailability."

From an industrial perspective, 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE is pivotal in producing liquid crystal materials for advanced displays, responding to the surge in demand for flexible electronics. Its stability under rigorous conditions also makes it suitable for high-performance polymer modifications, a trending subject in material science forums. Environmental considerations are addressed through its use in green chemistry protocols, minimizing waste via atom-efficient reactions—a frequent search term among synthetic chemists.

Quality control of CAS No. 886503-33-9 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards. FAQs such as "storage conditions for benzyl bromide derivatives" or "handling moisture-sensitive intermediates" reflect user concerns, emphasizing the need for detailed technical documentation. The compound’s shelf-life optimization strategies are often discussed in process chemistry circles, particularly for large-scale applications.

In summary, 3-CHLORO-5-(TRIFLUOROMETHOXY)BENZYL BROMIDE bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its versatility and relevance to cutting-edge research ensure continued interest, while proper handling protocols and ecological considerations remain integral to its sustainable use. This aligns with broader industry trends toward molecular innovation and environmentally conscious synthesis.